Cas no 850786-98-0 (ethyl 1,4-diazepane-2-carboxylate)

• Product Name: ethyl 1,4-diazepane-2-carboxylate
• CAS No: 850786-98-0
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD09607988
• CID: 717002
• PubChem ID: 42614568
• Update Time: 2024-01-31

ethyl 1,4-diazepane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-2-carboxylicacid, hexahydro-, ethyl ester
• [1,4]Diazepane-2-carboxylic acid ethyl ester
• [1,4]DIAZEPANE‐2‐CARBOXYLIC ACID ETHYL ESTER
• Ethyl 1,4-diazepane-2-carboxylate
• hexahydro-,1H-1,4-Diazepine-2-carboxylic acid ethyl ester
• 1H-1,4-Diazepine-2-carboxylic acid, hexahydro-, ethyl ester
• ethyl 1,4-diazepane-2-carboxylate

• MDL： MFCD09607988
• Inchi： 1S/C8H16N2O2/c1-2-12-8(11)7-6-9-4-3-5-10-7/h7,9-10H,2-6H2,1H3
• InChI Key： GQQHHIFYTYMADF-UHFFFAOYSA-N
• SMILES： N1CCCNCC1C(OCC)=O

Computed Properties

• Exact Mass: 172.121
• Monoisotopic Mass: 172.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• Density: 1.01
• Boiling Point: 257°C at 760 mmHg
• Flash Point: 109.2°C
• Refractive Index: 1.444